5-Methyl-3-[({[(4-methylphenyl)sulfonyl]amino}carbonyl)amino]isoxazole

• IUPAC Name: 1-(5-methyl-1,2-oxazol-3-yl)-3-(4-methylphenyl)sulfonylurea
• InChI: InChI=1S/C12H13N3O4S/c1-8-3-5-10(6-4-8)20(17,18)15-12(16)13-11-7-9(2)19-14-11/h3-7H,1-2H3,(H2,13,14,15,16)
• InChI Key: QPOIZWPVJOWFSB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)NC(=O)NC2=NOC(=C2)C
• Molecular Formula: C12H13N3O4S
• Molecular Weight: 295.32 g/mol

Description

5-Methyl-3-[({[(4-methylphenyl)sulfonyl]amino}carbonyl)amino]isoxazole is a chemical compound with the molecular formula C12H13N3O4S. It contains a total of 33 atoms; 13 Hydrogen atoms, 12 Carbon atoms, 3 Nitrogen atoms, 4 Oxygen atoms, and 1 Sulfur atom.

Molecular Structure Analysis

The molecular weight of 5-Methyl-3-[({[(4-methylphenyl)sulfonyl]amino}carbonyl)amino]isoxazole is 295.31432. The compound is composed of an isoxazole ring, which is a five-membered heterocyclic moiety, attached to various functional groups including a methyl group, a sulfonyl group, and an amino group.

Scientific Research Applications

Synthesis and Chemical Properties

A study by Filimonov et al. (2006) discussed the synthesis of novel sulfonamide derivatives of 5-substituted-3-methylisoxazole, focusing on the generation of various aryl/heteroaryl- and aminovinylsubstituted derivatives. This research highlights the compound's utility in the synthesis of diverse heterocyclic compounds, which could be pivotal in developing new chemical entities with potential biological activities (Filimonov et al., 2006).

Biodegradation and Environmental Impact

Research by Mulla et al. (2018) has shown that certain bacterial strains can degrade 5-Methyl-3-[({[(4-methylphenyl)sulfonyl]amino}carbonyl)amino]isoxazole, suggesting its potential biodegradability. This aspect is crucial for understanding the environmental impact of this compound, especially concerning antibiotic resistance and pollution (Mulla et al., 2018).

Biological and Pharmacological Activities

A study by Dürüst et al. (2013) on 4,5-dihydroisoxazole derivatives, which share a structural motif with 5-Methyl-3-[({[(4-methylphenyl)sulfonyl]amino}carbonyl)amino]isoxazole, revealed in vitro antiprotozoal and cytotoxic activities. These findings indicate the compound's potential as a scaffold for developing new therapeutic agents with anti-infective properties (Dürüst et al., 2013).

Carbonic Anhydrase Inhibition

The research by Altug et al. (2017) focused on the synthesis of isoxazole-containing sulfonamides and their potent inhibitory effects on carbonic anhydrase II and VII. These enzymes are crucial in physiological processes, and inhibitors can be applied in treating conditions like glaucoma and neuropathic pain. This underlines the potential medical applications of 5-Methyl-3-[({[(4-methylphenyl)sulfonyl]amino}carbonyl)amino]isoxazole derivatives (Altug et al., 2017).

Microbial Degradation and Environmental Remediation

Yan et al. (2022) demonstrated the degradation of 3-amino-5-methyl-isoxazole, a structurally related compound, by the bacterial strain Nocardioides sp. N39. This study suggests that microbes can effectively degrade sulfonamide antibiotics and their intermediates, offering a bio-remedial strategy for mitigating environmental contamination by such compounds (Yan et al., 2022).

Mechanism of Action

Target of Action

The primary target of 5-Methyl-3-[({[(4-methylphenyl)sulfonyl]amino}carbonyl)amino]isoxazole is β-catenin . β-catenin is a protein that plays a crucial role in cell adhesion and gene transcription. It is a part of the Wnt signaling pathway, which is involved in cell growth and differentiation .

Mode of Action

5-Methyl-3-[({[(4-methylphenyl)sulfonyl]amino}carbonyl)amino]isoxazole interacts directly with the C-terminal two-thirds (a.a. 301-670) of the Armadillo repeat region (a.a. 136–686) of β-catenin . This interaction induces β-catenin ubiquitination and proteasomal degradation . The effective concentration for this action is between 1.25-5 μM in DLD-1, SW480, and LS174T cultures .

Biochemical Pathways

The compound’s interaction with β-catenin affects the Wnt signaling pathway . By inducing the degradation of β-catenin, the compound prevents β-catenin from accumulating in the cell nucleus and interacting with other proteins to regulate gene expression . This can lead to changes in cell growth and differentiation.

Result of Action

The molecular and cellular effects of 5-Methyl-3-[({[(4-methylphenyl)sulfonyl]amino}carbonyl)amino]isoxazole’s action primarily involve changes in cell growth and differentiation due to its impact on the Wnt signaling pathway . By inducing β-catenin degradation, the compound can potentially inhibit the proliferation of cells that rely on Wnt signaling for growth and survival .